Cas no 213627-38-4 (1H-Azepin-3-amine,hexahydro-1-(1-methylethyl)-)

1H-Azepin-3-amine,hexahydro-1-(1-methylethyl)- structure
213627-38-4 structure
Product Name:1H-Azepin-3-amine,hexahydro-1-(1-methylethyl)-
CAS No:213627-38-4
MF:C9H20N2
MW:156.268502235413
CID:242726
Update Time:2024-01-26

1H-Azepin-3-amine,hexahydro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepin-3-amine,hexahydro-1-(1-methylethyl)-
    • 1H-Azepin-3-amine,hexahydro-1-(1-methylethyl)-(9CI)
    • 1-propan-2-ylazepan-3-amine
    • 1H-Azepin-3-amine, hexahydro-1-(1-methylethyl)-
    • Inchi: 1S/C9H20N2/c1-8(2)11-6-4-3-5-9(10)7-11/h8-9H,3-7,10H2,1-2H3
    • InChI Key: GPIJPFSTUQSPFN-UHFFFAOYSA-N
    • SMILES: N1(C(C)C)CCCCC(N)C1

Computed Properties

  • Exact Mass: 156.1628
  • Monoisotopic Mass: 156.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3A^2

Experimental Properties

  • Density: 0.893±0.06 g/cm3(Predicted)
  • Boiling Point: 189.9±8.0 °C(Predicted)
  • PSA: 29.26
  • pka: 11.07±0.20(Predicted)
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